Cas no 1445951-13-2 (Racemic-(3aR,4R,7aS)-tert-butyl 4-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate)

• Product Name: Racemic-(3aR,4R,7aS)-tert-butyl 4-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• CAS No: 1445951-13-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4605141
• Update Time: 2023-08-09

Racemic-(3aR,4R,7aS)-tert-butyl 4-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aR,4R,7aS)-tert-butyl 4-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl (3aR,4R,7aS)-4-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• Rel-(3ar,4r,7as)-tert-butyl 4-hydroxyhexahydro-1H-isoindole-2(3h)-carboxylate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-5-4-6-11(15)10(9)8-14/h9-11,15H,4-8H2,1-3H3/t9-,10+,11-/m1/s1
• InChI Key： HNXZTSDGBCYUOE-OUAUKWLOSA-N
• SMILES： O[C@@H]1CCC[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8